2-Heptenal, 2-ethyl- 2-Heptenal, 2-ethyl- 2-Ethyl-2-heptenal, also known as fema 2438, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. 2-Ethyl-2-heptenal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-ethyl-2-heptenal is primarily located in the membrane (predicted from logP). 2-Ethyl-2-heptenal is a green and sharp tasting compound that can be found in fruits and nuts. This makes 2-ethyl-2-heptenal a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 10031-88-6
VCID: VC0159312
InChI: InChI=1S/C9H16O/c1-3-5-6-7-9(4-2)8-10/h7-8H,3-6H2,1-2H3/b9-7-
SMILES: CCCCC=C(CC)C=O
Molecular Formula: C9H16O
Molecular Weight: 140.22 g/mol

2-Heptenal, 2-ethyl-

CAS No.: 10031-88-6

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VCID: VC0159312

Molecular Formula: C9H16O

Molecular Weight: 140.22 g/mol

2-Heptenal, 2-ethyl- - 10031-88-6

CAS No. 10031-88-6
Product Name 2-Heptenal, 2-ethyl-
Molecular Formula C9H16O
Molecular Weight 140.22 g/mol
IUPAC Name (Z)-2-ethylhept-2-enal
Standard InChI InChI=1S/C9H16O/c1-3-5-6-7-9(4-2)8-10/h7-8H,3-6H2,1-2H3/b9-7-
Standard InChIKey RKQKOUYEJBHOFR-VQHVLOKHSA-N
Isomeric SMILES CCCC/C=C(/CC)\C=O
SMILES CCCCC=C(CC)C=O
Canonical SMILES CCCCC=C(CC)C=O
Density 0.891-0.898
Physical Description colourless mobile liquid; powerful sharp-green aroma
Description 2-Ethyl-2-heptenal, also known as fema 2438, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. 2-Ethyl-2-heptenal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-ethyl-2-heptenal is primarily located in the membrane (predicted from logP). 2-Ethyl-2-heptenal is a green and sharp tasting compound that can be found in fruits and nuts. This makes 2-ethyl-2-heptenal a potential biomarker for the consumption of these food products.
Solubility Insoluble in water; slightly soluble in propylene glycol; soluble in oils
soluble (in ethanol)
PubChem Compound 21947120
Last Modified Nov 11 2021
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